N-cyclohexyl-2-(2-ethoxyphenoxy)acetamide

• IUPAC Name: N-cyclohexyl-2-(2-ethoxyphenoxy)acetamide
• InChI: InChI=1S/C16H23NO3/c1-2-19-14-10-6-7-11-15(14)20-12-16(18)17-13-8-4-3-5-9-13/h6-7,10-11,13H,2-5,8-9,12H2,1H3,(H,17,18)
• InChI Key: JXTAXYATFKDXAX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCC(=O)NC2CCCCC2
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-cyclohexyl-2-(2-ethoxyphenoxy)acetamide often involves multi-step chemical reactions, starting from basic or readily available chemical compounds. For example, the synthesis of 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides using 3-fluoro-4-cyanophenol as a primary compound highlights a general approach to creating complex acetamides through specific reactions and conditions (Yang Man-li, 2008). Additionally, the use of zinc chloride as a catalyst in the synthesis of N-cyclohexyl-2-(2-hydroxyphenylamino)acetamide derivatives through a three-component Ugi reaction demonstrates the versatility of methods applicable to generating compounds with similar structures (A. Shaabani et al., 2012).

Molecular Structure Analysis

The molecular structure of compounds like N-cyclohexyl-2-(2-ethoxyphenoxy)acetamide can be characterized using various spectroscopic techniques. Studies such as those on the synthesis, crystal structure, and spectroscopic characterization of 2-(2-formylphenoxy)acetamide provide insights into the crystalline structure and molecular configurations of acetamide derivatives. These analyses often employ techniques like X-ray diffraction and density functional theory (DFT) calculations to elucidate the compound's geometry, stability, and electronic properties (S. Geetha et al., 2023).

Chemical Reactions and Properties

The chemical behavior of acetamide derivatives, including reactions they undergo and their chemical stability, is central to understanding their utility and applications. The chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, as an intermediate in the synthesis of antimalarial drugs, illustrates the specific reactions such compounds can participate in, highlighting their reactivity and potential for modification (Deepali B Magadum & G. Yadav, 2018).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure play a significant role in the practical applications of chemical compounds. While specific details on N-cyclohexyl-2-(2-ethoxyphenoxy)acetamide are scarce, studies on related compounds provide valuable insights. For instance, the crystal structure analysis of N,N-dicyclohexyl-2-(5,7-dichloro-8-quinolyloxy)acetamide offers information on the compound's solid-state properties and intermolecular interactions, which are critical for understanding its behavior in various environments (Jing-lin Wang, 2009).

Chemical Properties Analysis

The chemical properties of acetamide derivatives, including their reactivity, stability, and interaction with other molecules, are essential for their application in various fields. Research on the utility of 2-cyano-N-(2-hydroxyethyl) acetamide in heterocyclic synthesis showcases the functional versatility and reactivity of acetamide compounds, underlining their importance as intermediates in the synthesis of heterocyclic systems (M. Gouda et al., 2015).